Cas no 860761-90-6 (3H-PYRAZOL-3-ONE, 1,2-DIHYDRO-4-METHYL-1-(4-NITROPHENYL)-)

• Product Name: 3H-PYRAZOL-3-ONE, 1,2-DIHYDRO-4-METHYL-1-(4-NITROPHENYL)-
• CAS No: 860761-90-6
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 3303051
• PubChem ID: 69237398
• Update Time: 2025-04-21

3H-PYRAZOL-3-ONE, 1,2-DIHYDRO-4-METHYL-1-(4-NITROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 3H-PYRAZOL-3-ONE, 1,2-DIHYDRO-4-METHYL-1-(4-NITROPHENYL)-
• SCHEMBL4908678
• 860761-90-6
• 4-Methyl-1-(4-nitrophenyl)-1H-pyrazol-3-ol
• 4-methyl-2-(4-nitrophenyl)-1H-pyrazol-5-one

• Inchi： 1S/C10H9N3O3/c1-7-6-12(11-10(7)14)8-2-4-9(5-3-8)13(15)16/h2-6H,1H3,(H,11,14)
• InChI Key： GDRMXFAPDYQNSA-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CN(C2C=CC(=CC=2)[N+](=O)[O-])N1

Computed Properties

• Exact Mass: 219.06439116Da
• Monoisotopic Mass: 219.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.2Ų